Cas no 13662-96-9 (1,2-Benzenediol, 4-(2-nitro-1-propenyl)-)
13662-96-9 structure
Product Name:1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
CAS No:13662-96-9
MF:C9H9NO4
MW:195.172062635422
CID:1241311
PubChem ID:5775636
Update Time:2025-04-20
1,2-Benzenediol, 4-(2-nitro-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
- 4-(2-nitroprop-1-enyl)benzene-1,2-diol
- AKOS017269192
- DB-204958
- Oprea1_551147
- DTXSID20390758
- 1,2-Benzenediol, 4-(2-nitro-1-propen-1-yl)-
- PD181645
- N11812
- 4-{2-nitro-1-propenyl}-1,2-benzenediol
- 13662-96-9
- PD181646
-
- Inchi: 1S/C9H9NO4/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5,11-12H,1H3/b6-4+
- InChI Key: CBBBJLQAIWVLBM-GQCTYLIASA-N
- SMILES: OC1=C(C=CC(/C=C(\C)/[N+](=O)[O-])=C1)O
Computed Properties
- Exact Mass: 195.05317
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
1,2-Benzenediol, 4-(2-nitro-1-propenyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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